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Dichlorodifluoromethane (R-12) in Refrigeration
Cycles: A Performance Comparison
A comprehensive analysis of Dichlorodifluoromethane (R-12) performance in various

refrigeration cycles, with a comparative evaluation against its primary alternative, R-134a, and

other refrigerants. This guide provides researchers, scientists, and drug development

professionals with objective performance data, detailed experimental protocols, and visual

representations of the underlying thermodynamic cycles.

Dichlorodifluoromethane, commonly known as R-12 or Freon-12, was once the industry

standard refrigerant due to its excellent thermodynamic properties, non-flammability, and low

toxicity.[1] However, its high ozone depletion potential (ODP) led to its phase-out under the

Montreal Protocol.[1][2] This guide provides a detailed comparison of R-12's performance with

its primary HFC replacement, R-134a (1,1,1,2-Tetrafluoroethane), and other alternatives in

various refrigeration cycles, supported by experimental data.

Quantitative Performance Comparison
The performance of a refrigerant is primarily evaluated based on its Coefficient of Performance

(COP) and refrigerating capacity. The COP represents the ratio of the desired cooling effect to
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the work input required, making it a critical measure of energy efficiency. The refrigerating

capacity indicates the amount of heat a system can remove.

Numerous studies have experimentally compared the performance of R-12 and R-134a. While

theoretical analyses sometimes show a slight advantage for R-12 in terms of COP,

experimental results can vary based on system design and operating conditions.[3][4] For

instance, some studies have indicated a 5-11% drop in capacity and performance when R-

134a is used as a drop-in replacement for R-12 in a vapor compression system.[5] Conversely,

other experimental results show that under certain conditions, a system charged with R-134a

can operate with a greater COP and cooling capacity.[6]

The choice of lubricant is also a critical factor. R-12 systems typically use mineral oil, whereas

R-134a systems require synthetic lubricants like Polyalkylene Glycol (PAG) or Polyolester

(POE) oils.[7] Using R-134a with an appropriate ester-based lubricant can lead to an increase

in the system's performance compared to an R-12 system with mineral oil.[5]

Below is a summary of comparative performance data from various experimental studies.
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Thermodynamic Properties Comparison

The thermodynamic properties of a refrigerant are fundamental to its performance in a

refrigeration cycle. Key properties include boiling point, critical temperature, and critical

pressure.
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Property
Dichlorodifluoromethane
(R-12)

1,1,1,2-Tetrafluoroethane
(R-134a)

Chemical Formula CCl₂F₂ CH₂FCF₃

Molecular Weight ( g/mol ) 120.91 102.03

Boiling Point (°C at 1 atm) -29.8 -26.1

Critical Temperature (°C) 112.0 101.1

Critical Pressure (kPa) 4136 4059

Ozone Depletion Potential

(ODP)
~0.82 0

Global Warming Potential

(GWP, 100-year)
10,900 1,430

Experimental Protocols
The following sections detail the methodologies for key experiments cited in the performance

comparison of refrigerants.

Vapor-Compression Refrigeration System Performance
Testing
This protocol outlines a standard procedure for evaluating the performance of a refrigerant in a

vapor-compression refrigeration system.

Objective: To determine the Coefficient of Performance (COP), refrigerating capacity, and other

performance parameters of a refrigerant under controlled operating conditions.

Apparatus:

Vapor-compression refrigeration test rig equipped with:

Compressor (e.g., hermetic reciprocating or scroll)

Condenser (air-cooled or water-cooled)
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Evaporator (air-cooled or water-cooled)

Expansion device (e.g., capillary tube or thermostatic expansion valve)

Pressure transducers (at the inlet and outlet of each component)

Temperature sensors (e.g., thermocouples or RTDs) at the same locations as pressure

transducers.

Refrigerant flow meter

Power meter to measure the compressor's energy consumption

Data acquisition system

Procedure:

System Preparation: Evacuate the refrigeration system to remove any non-condensable

gases and moisture.

Refrigerant Charging: Charge the system with the specified amount of the refrigerant to be

tested.

Set Operating Conditions: Adjust the evaporator and condenser conditions (e.g., air or water

flow rates and inlet temperatures) to the desired setpoints.

System Stabilization: Allow the system to run until it reaches a steady-state condition, where

temperatures and pressures remain constant over time.

Data Acquisition: Record the following parameters at steady-state:

Pressures at the inlet and outlet of the compressor, condenser, and evaporator.

Temperatures at the same locations.

Refrigerant mass flow rate.

Power consumed by the compressor.
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Calculations:

Determine the enthalpy at each state point using the measured temperatures and

pressures and the refrigerant's thermodynamic property tables.

Calculate the refrigerating effect (Qe) using the enthalpy difference across the evaporator

and the mass flow rate.

Calculate the compressor work (Wc) from the power meter reading or the enthalpy

difference across the compressor and the mass flow rate.

Calculate the Coefficient of Performance (COP) as the ratio of the refrigerating effect to

the compressor work (COP = Qe / Wc).

Repeat: Repeat the procedure for different operating conditions and for each refrigerant

being compared.

Retrofitting an R-12 System with R-134a
This protocol describes the general procedure for converting a refrigeration system designed

for R-12 to operate with R-134a.

Objective: To safely and effectively replace R-12 with R-134a in an existing refrigeration system

and evaluate the post-retrofit performance.

Materials:

R-134a refrigerant

Compatible lubricant (PAG or POE oil)

New filter-drier compatible with R-134a

R-134a charging hoses and service fittings

Refrigerant recovery unit

Vacuum pump
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Leak detector

Procedure:

Recover R-12: Use a refrigerant recovery unit to safely remove all the R-12 from the system.

Flush the System: Flush the system with an approved flushing agent to remove the old

mineral oil and any contaminants. This is a critical step as mineral oil is not miscible with R-

134a.

Replace Components:

Replace the existing filter-drier with a new one that is compatible with R-134a.

Replace any seals or O-rings that are not compatible with R-134a or its lubricant.

Add New Lubricant: Add the correct type and amount of PAG or POE oil to the compressor

and other system components as per the manufacturer's recommendations.

Evacuate the System: Connect a vacuum pump to the system and evacuate it to a deep

vacuum (e.g., 500 microns) to remove all air and moisture.

Charge with R-134a: Charge the system with R-134a. The required charge amount of R-

134a is typically 80-90% of the original R-12 charge by weight.

Leak Check: Perform a thorough leak check of the entire system using an electronic leak

detector.

Performance Evaluation: Operate the system and evaluate its performance as described in

the "Vapor-Compression Refrigeration System Performance Testing" protocol. Compare the

post-retrofit performance with the original R-12 performance data.

Mandatory Visualization
The following diagrams illustrate the fundamental refrigeration cycle and a typical experimental

workflow using the Graphviz DOT language.
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Caption: A schematic of the vapor-compression refrigeration cycle.
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Caption: A typical workflow for experimental refrigerant performance analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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